1-(1,3-Benzodioxol-5-yl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-2-(4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone
• InChI: InChI=1S/C21H21NO6/c1-22-6-5-13-8-18-20(28-11-27-18)21(24-2)19(13)14(22)9-15(23)12-3-4-16-17(7-12)26-10-25-16/h3-4,7-8,14H,5-6,9-11H2,1-2H3
• InChI Key: HQGZMLYGHCXFEG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=CC3=C(C(=C2C1CC(=O)C4=CC5=C(C=C4)OCO5)OC)OCO3
• Molecular Formula: C21H21NO6
• Molecular Weight: 383.4 g/mol

Description

1-(1,3-Benzodioxol-5-yl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone is a useful research compound. Its molecular formula is C21H21NO6 and its molecular weight is 383.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Medium-Ring Heterocyclic Derivatives : This compound is involved in the synthesis of medium-ring heterocyclic derivatives, such as 1,9,10-trimethoxy-5-methyl-1,3,4,5,6,7-hexahydro-2,5- benzoxazonine, through photosolvolysis reactions. These reactions highlight its role in forming complex heterocyclic structures (Bremner & Winzenberg, 1984).

• Practical Synthesis : It's used in practical synthesis methods, like the creation of 5,6,7,8-tetrahydro-4-methoxy-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-ol (cotarnine), which is an oxidative degradation product of certain phthalides. This illustrates its utility in synthesizing specialized organic compounds (Shirasaka et al., 1990).

• Weak Interactions in Barbituric Acid Derivatives : This compound plays a role in the formation of steady intermolecular sandwich-like complexes, stabilized by weak CH…n (OC) hydrogen bonds and π–π stacking in certain barbituric acid derivatives (Khrustalev et al., 2008).

• Density Functional Theory (DFT) Analysis : It's involved in DFT calculations to investigate the equilibrium geometry of novel compounds. Such studies are crucial for understanding the electronic structure and potential applications of these compounds in various fields (Halim & Ibrahim, 2017).

• Crystal Structure Studies : The compound is used in studies determining the crystal structure of various derivatives, shedding light on their molecular configurations and potential for various applications (Dokurno et al., 1993).